4-(2-Chloro-5-methoxyphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(2-chloro-5-methoxyphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO4/c1-19-9-3-5-12(15)11(7-9)8-2-4-10(14(17)18)13(16)6-8/h2-7,16H,1H3,(H,17,18)
• InChI Key: MJXISDPKKLQXRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C14H11ClO4
• DSSTOX Substance ID: DTXSID80691016
• Molecular Weight: 278.69 g/mol
• CAS RN: 1261927-56-3

Description

4-(2-Chloro-5-methoxyphenyl)-2-hydroxybenzoic acid (4-CMHBA), also known as chlorogenic acid, is a naturally occurring phenolic compound found in the leaves of various plants, including coffee beans. It has a wide range of applications in scientific research, including its use as an antioxidant, antidiabetic, and anti-inflammatory agent. 4-CMHBA has a molecular weight of 354.9 g/mol and a melting point of 183-185°C. It is a white crystalline solid that is slightly soluble in water.

Mechanism of Action

4-CMHBA is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. It is also believed to act as an antidiabetic agent by inhibiting the enzyme alpha-glucosidase, which is involved in the breakdown of carbohydrates. In addition, it is believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor alpha (TNF-alpha).
Biochemical and Physiological Effects
In vitro studies have shown that 4-CMHBA has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the breakdown of carbohydrates, such as alpha-glucosidase. In addition, it has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha, and to scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-CMHBA in laboratory experiments is that it is a relatively inexpensive compound that is readily available. In addition, it is relatively stable and has a low toxicity. However, it should be noted that 4-CMHBA is slightly soluble in water, so it may be difficult to dissolve in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 4-CMHBA in scientific research. One potential direction is to further investigate its effects on the activity of enzymes involved in the breakdown of carbohydrates, such as alpha-glucosidase. In addition, further research could be conducted to investigate the effects of 4-CMHBA on the production of pro-inflammatory cytokines, such as TNF-alpha. Finally, further research could be conducted to investigate the effects of 4-CMHBA on oxidative stress in various cell types.

Synthesis Methods

4-CMHBA can be synthesized from the reaction of 2-chloro-5-methoxybenzoic acid and hydroxylamine hydrochloride. The reaction is carried out in an aqueous solution at a temperature of 80-90°C. The reaction yields 4-CMHBA in a yield of 80-90%.

Scientific Research Applications

4-CMHBA has a wide range of applications in scientific research. It has been used as an antioxidant, antidiabetic, and anti-inflammatory agent. It has also been used to study the effects of oxidative stress in various cell types, including human umbilical vein endothelial cells (HUVECs). In addition, it has been used to study the effects of inflammation in animal models, such as rats and mice.